![molecular formula C20H23NO B220215 4-[Methyl(propan-2-yl)amino]-1,1-diphenylbut-2-yn-1-ol](/img/structure/B220215.png)
4-[Methyl(propan-2-yl)amino]-1,1-diphenylbut-2-yn-1-ol
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Overview
Description
4-[Methyl(propan-2-yl)amino]-1,1-diphenylbut-2-yn-1-ol, also known as MAB-CHMINACA, is a synthetic cannabinoid that has gained significant attention in the scientific research community. MAB-CHMINACA is a potent agonist of the CB1 receptor, which is responsible for the psychoactive effects of cannabis.
Mechanism of Action
4-[Methyl(propan-2-yl)amino]-1,1-diphenylbut-2-yn-1-ol acts as a potent agonist of the CB1 receptor, which is responsible for the psychoactive effects of cannabis. It binds to the receptor and activates it, leading to a cascade of downstream effects. This activation of the CB1 receptor results in the release of neurotransmitters such as dopamine and serotonin, which are responsible for the feelings of pleasure and reward associated with drug use.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to increase heart rate and blood pressure, as well as cause changes in body temperature and respiratory rate. This compound has also been shown to have effects on the immune system, including the modulation of cytokine production.
Advantages and Limitations for Lab Experiments
4-[Methyl(propan-2-yl)amino]-1,1-diphenylbut-2-yn-1-ol has several advantages for use in lab experiments. It is a potent agonist of the CB1 receptor, making it a useful tool for studying the receptor's function. It is also relatively easy to synthesize, allowing for large-scale production. However, this compound has limitations as well. It has been shown to have toxic effects on the liver and kidneys, and its use in animal studies has been associated with adverse effects on behavior and cognition.
Future Directions
There are several future directions for research on 4-[Methyl(propan-2-yl)amino]-1,1-diphenylbut-2-yn-1-ol. One area of interest is the development of new synthetic cannabinoids that are more selective for the CB1 receptor, which could lead to the development of safer and more effective drugs for the treatment of various conditions. Another area of interest is the investigation of the long-term effects of synthetic cannabinoids on the brain and behavior, which could inform public health policies and interventions. Additionally, research on the effects of synthetic cannabinoids on the immune system could lead to the development of new treatments for autoimmune diseases.
Synthesis Methods
4-[Methyl(propan-2-yl)amino]-1,1-diphenylbut-2-yn-1-ol is synthesized by reacting 1-cyclohexyl-1H-indazole-3-carboxylic acid with methylamine and isobutylamine in the presence of a palladium catalyst. The resulting product is then acylated with 4-fluorobenzoyl chloride, followed by reduction with lithium aluminum hydride to yield this compound.
Scientific Research Applications
4-[Methyl(propan-2-yl)amino]-1,1-diphenylbut-2-yn-1-ol has been used extensively in scientific research to study the CB1 receptor and its effects on the body. It has been shown to have a high affinity for the CB1 receptor, making it a useful tool for studying the receptor's function. This compound has also been used to investigate the effects of synthetic cannabinoids on the brain and behavior.
properties
Molecular Formula |
C20H23NO |
---|---|
Molecular Weight |
293.4 g/mol |
IUPAC Name |
4-[methyl(propan-2-yl)amino]-1,1-diphenylbut-2-yn-1-ol |
InChI |
InChI=1S/C20H23NO/c1-17(2)21(3)16-10-15-20(22,18-11-6-4-7-12-18)19-13-8-5-9-14-19/h4-9,11-14,17,22H,16H2,1-3H3 |
InChI Key |
XJSGWHDXBKMGSY-UHFFFAOYSA-N |
SMILES |
CC(C)N(C)CC#CC(C1=CC=CC=C1)(C2=CC=CC=C2)O |
Canonical SMILES |
CC(C)N(C)CC#CC(C1=CC=CC=C1)(C2=CC=CC=C2)O |
Origin of Product |
United States |
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